Cas no 2679928-67-5 (2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid)

• Product Name: 2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid
• CAS No: 2679928-67-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5645034
• PubChem ID: 165907843
• Update Time: 2025-05-24

2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1R,4R)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopent-2-en-1-yl]acetic acid
• 2679928-67-5
• EN300-28274511
• 2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid

• Inchi： 1S/C11H15NO4/c1-2-5-16-11(15)12-9-4-3-8(6-9)7-10(13)14/h2-4,8-9H,1,5-7H2,(H,12,15)(H,13,14)/t8-,9+/m1/s1
• InChI Key： JRULBZTYRFZDFC-BDAKNGLRSA-N
• SMILES： OC(C[C@@H]1C=C[C@@H](C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid

Recent Advances in the Study of 2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid (CAS: 2679928-67-5)

The compound 2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid (CAS: 2679928-67-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of prostaglandin analogs, which are known for their diverse biological activities, including anti-inflammatory and vasodilatory effects. The stereochemistry of the molecule, particularly the (1R,4R) configuration, has been shown to be critical for its biological activity. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and ring-closing metathesis, to achieve high yields and enantiomeric purity of this compound.

In vitro and in vivo studies have demonstrated that 2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid exhibits promising activity as a modulator of prostaglandin receptors. Specifically, it has been shown to selectively bind to the EP2 and EP4 receptor subtypes, which are implicated in various physiological and pathological processes, including inflammation, pain, and tissue repair. These findings suggest potential applications in the treatment of conditions such as rheumatoid arthritis, inflammatory bowel disease, and chronic pain.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These characteristics make it a viable candidate for further preclinical development. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects, which are currently areas of active research.

In conclusion, 2-(1R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-en-1-ylacetic acid represents a promising scaffold for the development of novel prostaglandin-based therapeutics. Ongoing research efforts are focused on elucidating its mechanism of action, improving its pharmacological properties, and exploring its potential in combination therapies. The compound's unique structural features and biological activity underscore its importance in the field of chemical biology and medicinal chemistry.